Cas no 1361659-76-8 (Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate)

• Product Name: Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate
• CAS No: 1361659-76-8
• MF: C₁₇H₇Cl₆NO₂S
• MW: 502.025977373123
• CID: 4967489
• Update Time: 2025-06-08

Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate

• Inchi： 1S/C17H7Cl6NO2S/c1-26-17(25)15-14(6-2-4-8(18)12(22)10(6)20)24-16(27-15)7-3-5-9(19)13(23)11(7)21/h2-5H,1H3
• InChI Key： DMJUOJLCTAYFEO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=C(C(=O)OC)SC(C2C=CC(=C(C=2Cl)Cl)Cl)=N1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 546
• XLogP3: 8.2
• Topological Polar Surface Area: 67.4

Additional information on Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate

Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate (CAS No. 1361659-76-8): An Overview of Its Structure, Properties, and Applications

Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate (CAS No. 1361659-76-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The presence of multiple chlorine atoms and the thiazole ring imparts distinct chemical and biological properties to this molecule.

The molecular formula of Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate is C₁₉H₉Cl₆NOS₂, and its molecular weight is approximately 508.07 g/mol. The compound is characterized by its high chlorine content, which contributes to its stability and reactivity. The thiazole ring is known for its aromaticity and ability to form stable complexes with various metal ions, making it a valuable building block in organic synthesis and materials science.

Recent studies have explored the potential applications of Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate in pharmaceuticals and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The presence of multiple chlorine atoms and the thiazole ring provides a versatile platform for functionalization, allowing chemists to tailor the compound for specific therapeutic targets.

In the field of materials science, Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate has shown promise as a precursor for the development of advanced materials with unique optical and electronic properties. The high chlorine content and aromatic structure contribute to the compound's ability to form stable polymers and coordination complexes. These materials have potential applications in areas such as photovoltaics, sensors, and catalysis.

The physical properties of Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate include its melting point (typically around 180-185°C) and solubility characteristics. It is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane and dimethylformamide (DMF). These properties make it suitable for various synthetic processes and material applications.

In terms of synthesis, Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate can be prepared through a multi-step process involving the condensation of appropriate precursors under controlled conditions. The synthetic route often involves the formation of intermediates such as thioamides or thioureas before the final cyclization step to form the thiazole ring. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound.

The biological activity of Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate has also been investigated. Studies have shown that compounds with similar structures exhibit antimicrobial and antifungal properties due to their ability to disrupt cell membranes and inhibit essential enzymes. However, further research is needed to fully understand the mechanisms underlying these activities and to optimize the compound for potential therapeutic use.

In conclusion, Methyl 2,4-bis(2,3,4-trichlorophenyl)thiazole-5-carboxylate (CAS No. 1361659-76-8) is a versatile organic compound with a unique chemical structure that offers significant potential in various fields. Its high chlorine content and thiazole ring provide a robust platform for functionalization and application development. Ongoing research continues to uncover new possibilities for this compound in pharmaceuticals, materials science, and other areas of scientific inquiry.